![molecular formula C20H20FN3O4 B7430245 benzyl N-[3-[(4-carbamoyl-2-fluorophenyl)carbamoyl]cyclobutyl]carbamate](/img/structure/B7430245.png)
benzyl N-[3-[(4-carbamoyl-2-fluorophenyl)carbamoyl]cyclobutyl]carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzyl N-[3-[(4-carbamoyl-2-fluorophenyl)carbamoyl]cyclobutyl]carbamate is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is a type of carbamate that contains a cyclobutyl group and a fluorophenyl group, which makes it an interesting molecule to study.
Mechanism of Action
The mechanism of action of benzyl N-[3-[(4-carbamoyl-2-fluorophenyl)carbamoyl]cyclobutyl]carbamate involves the inhibition of certain enzymes. This compound binds to the active site of these enzymes, preventing them from carrying out their normal functions.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. For example, this compound has been shown to reduce intraocular pressure in animal models, which could have implications for the treatment of glaucoma. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of using benzyl N-[3-[(4-carbamoyl-2-fluorophenyl)carbamoyl]cyclobutyl]carbamate in lab experiments is its ability to inhibit the activity of certain enzymes. This could be useful for studying the role of these enzymes in various biological processes. However, one limitation of using this compound is that it may not be suitable for all types of experiments, as its effects may be too specific to certain enzymes or biological pathways.
Future Directions
There are several future directions for research involving benzyl N-[3-[(4-carbamoyl-2-fluorophenyl)carbamoyl]cyclobutyl]carbamate. One direction could be to study the potential therapeutic applications of this compound in the treatment of diseases such as Alzheimer's and glaucoma. Another direction could be to explore the effects of this compound on other enzymes and biological pathways, to gain a better understanding of its potential uses in scientific research. Additionally, further studies could be conducted to investigate the safety and toxicity of this compound, to determine whether it could be used as a potential drug candidate in the future.
Synthesis Methods
The synthesis of benzyl N-[3-[(4-carbamoyl-2-fluorophenyl)carbamoyl]cyclobutyl]carbamate involves several steps. The first step is the synthesis of 4-carbamoyl-2-fluorobenzoic acid, which is then reacted with cyclobutylamine to form N-[3-(4-carbamoyl-2-fluorophenyl)carbamoyl]cyclobutylamine. This compound is then reacted with benzyl chloroformate to form this compound.
Scientific Research Applications
Benzyl N-[3-[(4-carbamoyl-2-fluorophenyl)carbamoyl]cyclobutyl]carbamate has been studied for its potential applications in scientific research. This compound has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and cholinesterase, which could have implications for the treatment of diseases such as Alzheimer's and glaucoma.
Properties
IUPAC Name |
benzyl N-[3-[(4-carbamoyl-2-fluorophenyl)carbamoyl]cyclobutyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FN3O4/c21-16-10-13(18(22)25)6-7-17(16)24-19(26)14-8-15(9-14)23-20(27)28-11-12-4-2-1-3-5-12/h1-7,10,14-15H,8-9,11H2,(H2,22,25)(H,23,27)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSIYDOPUBKAKCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1NC(=O)OCC2=CC=CC=C2)C(=O)NC3=C(C=C(C=C3)C(=O)N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.